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Compound of Interest

Compound Name: Tris-PCz

Cat. No.: B8231135

For researchers, scientists, and drug development professionals navigating the landscape of
organic light-emitting diodes (OLEDS), the selection of optimal materials is paramount to
achieving high efficiency and device stability. Tris-(4-carbazoyl-9-ylphenyl)amine (Tris-PCz)
has emerged as a key material, particularly in the realm of Thermally Activated Delayed
Fluorescence (TADF) devices. This guide provides an objective comparison of the quantum
efficiency of Tris-PCz based devices with viable alternatives, supported by experimental data
and detailed protocols.

Performance Comparison of Hole Transport and
Host Materials

Tris-PCz is frequently employed as a hole transport layer (HTL), an exciton blocking layer, or
as a component of an exciplex-forming host system.[1][2][3] Its performance is often
benchmarked against other common materials such as 4,4',4"-Tris(N-3-methylphenyl-N-phenyl-
amino)-triphenylamine (m-MTDATA), 1,1-Bis(4-(di-p-tolylamino)phenyl)cyclohexane (TAPC),
and 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl (CBP). The external quantum efficiency (EQE), a
critical metric for device performance, is highly dependent on the overall device architecture.

The following tables summarize the performance of OLEDs utilizing Tris-PCz and its
alternatives in various roles.

Table 1. Comparison of Tris-PCz as a Component in Exciplex-Forming Host Systems
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Donor Material

Acceptor
Material

Emitter
(Dopant)

Max EQE (%)

Reference
Device
Structure

Tris-PCz

CN-T2T

None (Exciplex)

11.9

ITO/ 4%
ReO3:Tris-PCz
(60 nm)/ Tris-
PCz (15 nm)/
Tris-PCz:CN-
T2T(1:1) (25
nm)/ CN-T2T (50
nm)/Liq (0.5
nm)/Al (100 nm)

[4]

Tris-PCz

CN-T2T

Rubrene (1 wt%)

6.9

As above

Tris-PCz

CN-T2T

DCJTB (1 wi%)

9.7

As above

m-MTDATA

TmPyPB

Ir(Flpy-CF3)3

25.2

Not specified in
detail[5]

Ph2Cz

PO-T2T

None (Exciplex)

8.51

Not specified in
detail[6]

2Ph2Cz

PO-T2T

NZDFT (2 wt%)

11.30

Not specified in
detail[6]

Table 2: Comparison of Materials in Hole Transport and Host Roles
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Hole Transport
Layer (HTL)

Host Material

Emitter
(Dopant)

Max EQE (%)

Reference
Device
Structure

ITO/HATCN (10
nm)/Tris-PCz (35

Tris-PCz / mCBP N nm)/10 wt.%
mCBP 4CzPN (10 wt%) Not specified

(Host) 4CzPN:mCBP
(G-EML) (3
nm)/...[1]

TAPC Not specified Flrpic ~10.6 - 21.59 Varies[7]

N N Not widely )
NPB Not specified Not specified Varies[7]
reported

TCTA CBP Ir(dmpqg)2(acac) Not specified Not specified[8]

mCP CBP Ir(dmpqg)2(acac) Not specified Not specified[8]

TAPC CBP Ir(dmpqg)2(acac) Not specified Not specified[8]

CBP CBP PBIST (0.5 wt%) 7 Not specified[9]

Experimental Protocols
Measurement of External Quantum Efficiency (EQE)

The accurate determination of EQE is crucial for evaluating and comparing OLED device

performance. A common and reliable method involves the use of an integrating sphere.

Objective: To measure the ratio of the number of photons emitted from the device to the

number of electrons injected.

Apparatus:

e Source Measure Unit (SMU)

¢ Integrating Sphere coupled to a calibrated spectrometer (e.g., a CCD or photodiode array)

» Device holder with electrical probes
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o Computer with control and data acquisition software
Procedure:

» Device Preparation: The OLED device is mounted in a custom holder that allows for
electrical contact while ensuring that only forward-emitted light is collected. The edges of the
device should be masked to prevent wave-guided light from escaping and artificially inflating
the EQE measurement.

» System Calibration: The spectral response of the entire measurement system (integrating
sphere and spectrometer) is calibrated using a standard lamp with a known spectral
irradiance. This calibration factor is used to convert the measured signal into an absolute
number of photons.

» Device Operation: The SMU is used to apply a controlled current or voltage to the OLED
device.

 Light Collection: The light emitted from the device is captured by the integrating sphere,
which ensures that light emitted over a wide range of angles is collected.[10]

o Spectral Measurement: The spectrometer records the electroluminescence (EL) spectrum of
the device at the given operating current/voltage.

o Current Measurement: Simultaneously, the SMU records the precise injection current flowing
through the device.

o EQE Calculation: The EQE is calculated using the following formula[11]:
EQE (%) = (Number of emitted photons / Number of injected electrons) * 100
Where:
o The number of emitted photons is determined by integrating the calibrated EL spectrum.

o The number of injected electrons is calculated from the measured current (1) and the
elementary charge (e): Number of electrons =1/ e.
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» Data Analysis: The EQE is typically plotted as a function of current density or luminance to
show the efficiency roll-off at higher brightness levels.

Visualizing Performance and Mechanisms

To better understand the factors influencing quantum efficiency, it is useful to visualize the
energy landscapes and operational pathways within the devices.

Energy Level Diagram

The alignment of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied
Molecular Orbital (LUMO) levels of the various materials in an OLED stack is critical for efficient
charge injection, transport, and recombination.

Cathode (Al) Electron Transport Layer (ETL) Host Materials Hole Transport Layer (HTL) Anode (ITO)
a TPBI CBP mcP Tris-PCz TAPC m-MTDATA o
42ev LUMO: 2.7 eV LUMO: 2.9 eV LUMO: 2.4 eV HOMO: 5.6 eV HOMO: 5.5 eV HOMO: 5.1 eV _agev

HOMO: 6.2 eV HOMO: 6.0 eV HOMO: 5.9 eV LUMO: 2.1 eV LUMO: 2.0 eV LUMO: 2.0 eV :

Click to download full resolution via product page

Caption: Energy level diagram of common OLED materials.

Experimental Workflow for EQE Measurement

The process of measuring the external quantum efficiency follows a systematic workflow to
ensure accurate and reproducible results.
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System Setup & Calibration
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Caption: Workflow for EQE measurement.
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Charge Transport and Emission in a Tris-PCz Based
TADF OLED

In a TADF OLED, Tris-PCz can act as a hole-transporting material and also as the donor in an
exciplex-forming host. This diagram illustrates the key processes leading to light emission.
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Caption: TADF mechanism in a Tris-PCz device.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

ossila.com [ossila.com]
nbinno.com [nbinno.com]
nbinno.com [nbinno.com]

1.
2.
3.

e 4.researchgate.net [researchgate.net]
5. researchgate.net [researchgate.net]
6.

Exciplex-forming co-host systems featuring highly twisted bis-(N-carbazolyl)benzene-
based donors for high-efficiency orange OLEDSs - Journal of Materials Chemistry C (RSC
Publishing) [pubs.rsc.org]

e 7. benchchem.com [benchchem.com]
o 8. researchgate.net [researchgate.net]
e 9. researchgate.net [researchgate.net]
e 10. researchgate.net [researchgate.net]

e 11. External quantum efficiency (EQE) measurement for light emitted diodes — Intins Viét
Nam [intins.vn]

 To cite this document: BenchChem. [A Comparative Guide to the Quantum Efficiency of Tris-
PCz Based Devices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8231135#quantum-efficiency-measurement-of-tris-
pcz-based-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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